Cas no 124617-85-2 (Acetic acid,benzoyl(octyloxy)azanyl ester)

• Product name: Acetic acid,benzoyl(octyloxy)azanyl ester
• CAS No: 124617-85-2
• MF: C₁₇H₂₅NO₄
• MW: 307.3847
• CID: 220400
• PubChem ID: 154237

Acetic acid,benzoyl(octyloxy)azanyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,benzoyl(octyloxy)azanyl ester
• [benzoyl(octoxy)amino] acetate
• N-ACETOXY-N-OCTYLOXYBENZAMIDE
• 8-[(benzoylamino)oxy]octyl acetate
• CCRIS 5334
• 8-benzamidooxyoctyl acetate
• N-(ACETYLOXY)-N-(OCTYLOXY)BENZAMIDE
• DTXSID50924883
• 124617-85-2
• N-{[8-(Acetyloxy)octyl]oxy}benzenecarboximidic acid

• Inchi： InChI=1S/C17H25NO4/c1-3-4-5-6-7-11-14-21-18(22-15(2)19)17(20)16-12-9-8-10-13-16/h8-10,12-13H,3-7,11,14H2,1-2H3
• InChI Key： XTCHKQXPSSLHSM-UHFFFAOYSA-N
• SMILES： CCCCCCCCON(C(C1C=CC=CC=1)=O)OC(=O)C

Computed Properties

• Exact Mass: 307.17845
• Monoisotopic Mass: 307.178358
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 64.6

Experimental Properties

• Density: 1.066
• Refractive Index: 1.502
• PSA: 64.63